Praeruptorin E
Praeruptorin E
Brand Name:
Vulcanchem
CAS No.:
78478-28-1
VCID:
VC0192151
InChI:
InChI=1S/C24H28O7/c1-7-14(4)23(27)30-22-21(29-18(26)12-13(2)3)19-16(31-24(22,5)6)10-8-15-9-11-17(25)28-20(15)19/h7-11,13,21-22H,12H2,1-6H3/b14-7-/t21-,22-/m0/s1
SMILES:
Molecular Formula:
C24H28O7
Molecular Weight:
428.5 g/mol
Praeruptorin E
CAS No.: 78478-28-1
Natural Products
VCID: VC0192151
Molecular Formula: C24H28O7
Molecular Weight: 428.5 g/mol
| CAS No. | 78478-28-1 |
|---|---|
| Product Name | Praeruptorin E |
| Molecular Formula | C24H28O7 |
| Molecular Weight | 428.5 g/mol |
| IUPAC Name | [(9S,10S)-8,8-dimethyl-10-(3-methylbutanoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C24H28O7/c1-7-14(4)23(27)30-22-21(29-18(26)12-13(2)3)19-16(31-24(22,5)6)10-8-15-9-11-17(25)28-20(15)19/h7-11,13,21-22H,12H2,1-6H3/b14-7-/t21-,22-/m0/s1 |
| Standard InChIKey | UFUVJROSOIXJGR-WLISBCLRSA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)O[C@H]1[C@H](C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)CC(C)C |
| Canonical SMILES | CC=C(C)C(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)CC(C)C |
| Synonyms | 3'-angeloyl-4'-isovalerylkhellactone praeruptorin E |
| PubChem Compound | 6440581 |
| Last Modified | Nov 11 2021 |
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